Cas no 40511-70-4 (3H,4H-pyrido[3,4-d]pyridazin-4-one)

3H,4H-pyrido[3,4-d]pyridazin-4-one structure

40511-70-4 structure

Product Name:3H,4H-pyrido[3,4-d]pyridazin-4-one

CAS No:40511-70-4

MF:C₇H₅N₃O

MW:147.134100675583

MDL:MFCD09863968

CID:2625155

PubChem ID:12383508

Update Time:2025-04-21

3H,4H-pyrido[3,4-d]pyridazin-4-one Chemical and Physical Properties

Names and Identifiers

- 3H,4H-pyrido[3,4-d]pyridazin-4-one
- QBA51170
- EN300-139869
- 3H-PYRIDO[3,4-D]PYRIDAZIN-4-ONE
- 40511-70-4
- DTXSID90495603
- PYRIDO[3,4-D]PYRIDAZIN-4(3H)-ONE
- SCHEMBL14101692
- SCHEMBL25857229
- MFCD09863968
- AS-42425
- AKOS006310777
- CS-0106967
- MDL： MFCD09863968
- Inchi： 1S/C7H5N3O/c11-7-6-4-8-2-1-5(6)3-9-10-7/h1-4H,(H,10,11)
- InChI Key： KKQTYJJTLHAINM-UHFFFAOYSA-N
- SMILES： O=C1C2C=NC=CC=2C=NN1

Computed Properties

Exact Mass: 147.043261791Da
Monoisotopic Mass: 147.043261791Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.4
Topological Polar Surface Area: 54.4Å²

3H,4H-pyrido[3,4-d]pyridazin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029202643-50mg	Pyrido[3,4-d]pyridazin-4(3h)-one	40511-70-4	95%	50mg	$323.00	2023-09-02
Alichem	A029202643-250mg	Pyrido[3,4-d]pyridazin-4(3h)-one	40511-70-4	95%	250mg	$960.30	2023-09-02
Chemenu	CM121805-1g	Pyrido[3,4-d]pyridazin-4(3H)-one	40511-70-4	95%	1g	$***	2023-05-30
abcr	AB542461-100 mg	Pyrido[3,4-d]pyridazin-4(3H)-one; .	40511-70-4		100MG	€848.50	2022-03-01
abcr	AB542461-250 mg	Pyrido[3,4-d]pyridazin-4(3H)-one; .	40511-70-4		250MG	€1,181.50	2022-03-01
Enamine	EN300-139869-0.05g	3H,4H-pyrido[3,4-d]pyridazin-4-one	40511-70-4	95%	0.05g	$524.0	2023-06-08
Enamine	EN300-139869-0.1g	3H,4H-pyrido[3,4-d]pyridazin-4-one	40511-70-4	95%	0.1g	$684.0	2023-06-08
Enamine	EN300-139869-0.25g	3H,4H-pyrido[3,4-d]pyridazin-4-one	40511-70-4	95%	0.25g	$977.0	2023-06-08
Enamine	EN300-139869-0.5g	3H,4H-pyrido[3,4-d]pyridazin-4-one	40511-70-4	95%	0.5g	$1539.0	2023-06-08
Enamine	EN300-139869-1.0g	3H,4H-pyrido[3,4-d]pyridazin-4-one	40511-70-4	95%	1g	$1971.0	2023-06-08

3H,4H-pyrido[3,4-d]pyridazin-4-one Related Literature

1. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
2. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
3. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

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